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Compound of Interest

Compound Name: (+)-Magnoflorine Iodide

Cat. No.: B7765441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

(+)-Magnoflorine Iodide, a quaternary aporphine alkaloid of significant interest in

pharmacological research. The document details its chemical and physical characteristics,

outlines experimental protocols for its isolation and analysis, and visualizes its interactions with

key biological signaling pathways.

Core Physicochemical and Spectral Data
(+)-Magnoflorine is a naturally occurring quaternary ammonium ion characterized by high

polarity and good water solubility.[1] As an iodide salt, it is typically supplied as an off-white or

light yellow crystalline powder.[2][3] The following tables summarize its key quantitative

properties based on available literature.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7765441?utm_src=pdf-interest
https://www.benchchem.com/product/b7765441?utm_src=pdf-body
https://www.mdpi.com/1422-0067/21/4/1330
https://m.chemicalbook.com/ProductChemicalPropertiesCB0350572_EN.htm
https://www.medchemexpress.cn/plus-magnoflorine-iodide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name

(6aS)-2,10-dimethoxy-6,6-

dimethyl-5,6,6a,7-tetrahydro-

4H-dibenzo[de,g]quinolin-6-

ium-1,11-diol iodide

[4][5]

CAS Number 2141-09-5; 4277-43-4 [2][3][4][6]

Molecular Formula C₂₀H₂₄INO₄ [2][3]

Molecular Weight 469.31 g/mol [2][3][6]

Appearance
Off-white crystalline powder;

White to light yellow solid
[2][3]

Melting Point

252 °C; 248-249 °C (dec.);

~198 °C (dec.); 248 °C; 243–

244 °C

[1][2][6][7]

Optical Rotation

[α]²⁶_D_ +150.0 (c=0.1,

MeOH); [α]⁵_D_ +200.1°

(MeOH)

[1][2]

Solubility

Soluble in Methanol, Ethanol,

DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[2]

DMSO: 62.5 mg/mL (133.17

mM)
[3][8]

In Vivo Formulation (≥ 2.08

mg/mL): 10% DMSO, 40%

PEG300, 5% Tween-80, 45%

saline.

[3][8]
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Technique Data Source(s)

UV-Vis (λmax)
205, 227, 275 nm (for (+)-(S)-

Magnoflorine)
[9]

320 nm (detection wavelength

for HPLC)
[10]

Mass Spectrometry
Parent Ion (Cation): m/z

342.17
[9]

MS/MS Fragments: m/z

297.1121, 265.0858, 237.0907

(from parent m/z 342.1699)

[11]

NMR (¹H, ¹³C)

Spectra correspond to

assigned structure. Used for

definitive structural

confirmation.

[12]

Experimental Protocols
This section details common methodologies for the extraction, purification, and analysis of (+)-
Magnoflorine Iodide, crucial for ensuring the purity and identity of the compound in research

settings.

General Workflow for Isolation and Purification
The isolation of magnoflorine from plant matrices (e.g., roots, rhizomes) typically involves an

initial extraction with a polar solvent, followed by purification steps to separate the target

alkaloid from other secondary metabolites.[11][13][14]
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Key Methodologies
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General workflow for the isolation and analysis of (+)-Magnoflorine.
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Analytical Quantification: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard method for the quantification of magnoflorine in plant extracts and dietary

supplements.[10]

Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) detector.

Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient elution using a binary solvent system, such as:

Solvent A: Ammonium acetate buffer

Solvent B: Acetonitrile

Detection: PDA detection at 320 nm is suitable for magnoflorine.[10]

Quantification: A calibration curve is generated using a certified reference standard of (+)-
Magnoflorine Iodide at various concentrations. The peak area of magnoflorine in the

sample is compared to the calibration curve to determine its concentration.

Structural Elucidation: Mass Spectrometry (MS) and
NMR

Mass Spectrometry: Electrospray ionization (ESI) coupled with a mass analyzer (e.g.,

Quadrupole Time-of-Flight, Q-TOF) is used for accurate mass determination and

fragmentation analysis.[11] The parent ion of the magnoflorine cation is observed at m/z

342.17, and its fragmentation pattern (MS/MS) helps confirm the structure.[9][11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

the unambiguous structural confirmation of the isolated compound. The chemical shifts,

coupling constants, and correlation signals provide detailed information about the molecular

framework, confirming the aporphine skeleton and the position of substituents.
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(+)-Magnoflorine exerts its pharmacological effects by modulating several key intracellular

signaling pathways. Understanding these interactions is critical for drug development

professionals.

Anti-Inflammatory Signaling in Rheumatoid Arthritis
In the context of rheumatoid arthritis (RA), magnoflorine has been shown to attenuate

inflammatory responses by simultaneously inhibiting pro-inflammatory pathways and activating

cytoprotective ones.[15]
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Magnoflorine's dual action on inflammatory pathways in RA models.[15]

Cancer Chemosensitization Signaling
Magnoflorine enhances the efficacy of chemotherapeutic agents like doxorubicin (DOX) in

breast cancer models by modulating pathways that control cell survival, apoptosis, and

autophagy.[16][17][18]
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Magnoflorine enhances doxorubicin sensitivity via AKT/mTOR and p38 MAPK.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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